1-Biphenyl-4-yl-2,2-difluoro-ethanone

• IUPAC Name: 2,2-difluoro-1-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C14H10F2O/c15-14(16)13(17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14H
• InChI Key: WAFIUYHDEWGCBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C(F)F
• Molecular Formula: C14H10F2O
• Molecular Weight: 232.22 g/mol

Description

1-Biphenyl-4-yl-2,2-difluoro-ethanone is a useful research compound. Its molecular formula is C14H10F2O and its molecular weight is 232.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photophysics of Amino-Biphenyl-Ethanone Derivatives : A study on 1-(4'-amino-biphenyl-4-yl)-ethanone (ABE), a derivative of 1-Biphenyl-4-yl-2,2-difluoro-ethanone, reported significant edge-excitation red-shift of fluorescence in a rigid ethanol medium, interpreted in terms of microscopic solvent heterogeneity (Ghoneim, 2001).

• Green Suzuki Coupling Reaction : Microwave-assisted synthesis of 5-Phenyl-2-hydroxyacetophenone derivatives, related to 1-Biphenyl-4-yl-2,2-difluoro-ethanone, through a green Suzuki coupling reaction was discussed, highlighting the environmental benefits of such methods (Soares et al., 2015).

• Synthesis under Microwave Irradiation : The synthesis of 2-Biphenyl-4-yl-1-morpholin-4-ethanethione from 1-biphenyl-4-yl-ethanone under microwave irradiation was explored, achieving a 66.20% yield under optimized conditions (Zhang Lin-han, 2010).

• Antipsychotic Drug Development : Research on biphenyl moiety derivatives linked with aryl piperazine synthesized from 1-(biphenyl-4-yl)-2-[4-(substituted phenyl)-piperazin-1-yl]ethanones showed considerable anti-dopaminergic and anti-serotonergic activity, indicating potential as antipsychotic drugs (Bhosale et al., 2014).

• Forensic Analysis of Novel Cathinone Derivatives : A study identified and characterized 1-(2,3-dihydro-1H-inden-5-yl)-2-phenyl-2-(pyrrolidin-1-yl)-ethanone, a novel cathinone derivative related to 1-Biphenyl-4-yl-2,2-difluoro-ethanone, seized by customs, using advanced analytical techniques (Bijlsma et al., 2015).

• Synthesis of Odanacatib Precursor : Chemoenzymatic synthesis of 1‐aryl‐2,2,2‐trifluoroethanones, including 1‐(4‐bromophenyl)‐2,2,2‐trifluoroethanone, was studied for bioreduction using alcohol dehydrogenases, contributing to the development of a route towards the synthesis of Odanacatib, a Cathepsin K inhibitor (González-Martínez et al., 2019).